3-Stearo-1-olein-d5
Description
3-Stearo-1-olein-d5 is a deuterium-labeled triglyceride analog with the molecular formula C₃₉H₆₉D₅O₅ and a molecular weight of 628.03 g/mol . Structurally, it consists of a glycerol backbone where the 1-position is esterified with oleic acid (a monounsaturated fatty acid, 18:1 cis-9), and the 3-position is esterified with stearic acid (a saturated fatty acid, 18:0). The deuterium atoms are incorporated into the glycerol moiety, specifically at the 1,1,2,3,3-positions, as indicated by its synonym: (Z)-9-Octadecenoic Acid 2-Hydroxy-3-[(1-oxooctadecyl)oxy]propyl Ester-d5 .
This compound is primarily used in metabolic studies to prepare isotopically labeled triglycerides in biological systems, such as chicken adipose tissue, enabling precise tracking of lipid synthesis, degradation, and distribution . Its deuterated structure ensures minimal interference with natural biochemical pathways while providing detectable signals in mass spectrometry or nuclear magnetic resonance (NMR) analyses.
Properties
Molecular Formula |
C₃₉H₆₉D₅O₅ |
|---|---|
Molecular Weight |
628.03 |
Synonyms |
(Z)-9-Octadecenoic Acid 2-Hydroxy-3-[(1-oxooctadecyl)oxy]propyl Ester-d5; 1-Oleo-3-stearin-d5; Glycerol 1-oleate 3-stearate-d5 |
Origin of Product |
United States |
Comparison with Similar Compounds
Research Findings and Implications
Recent studies highlight the utility of deuterated triglycerides in resolving lipid dynamics:
- Metabolic Tracing: this compound has been instrumental in quantifying triglyceride turnover rates in avian models, revealing adipose tissue’s role in energy homeostasis .
- Comparative Stability : Both compounds exhibit negligible deuterium loss under physiological conditions, ensuring reliable isotopic signals over experimental timelines.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
